(3-Amino-5-((4-ethylphenyl)amino)-4-(propylsulfonyl)thiophen-2-yl)(4-fluorophenyl)methanone

• IUPAC Name: [3-amino-5-(4-ethylanilino)-4-propylsulfonylthiophen-2-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C22H23FN2O3S2/c1-3-13-30(27,28)21-18(24)20(19(26)15-7-9-16(23)10-8-15)29-22(21)25-17-11-5-14(4-2)6-12-17/h5-12,25H,3-4,13,24H2,1-2H3
• InChI Key: CKTYEXXOAOZWEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C(SC(=C1N)C(=O)C2=CC=C(C=C2)F)NC3=CC=C(C=C3)CC
• Molecular Formula: C22H23FN2O3S2
• Molecular Weight: 446.6 g/mol

Description

(3-Amino-5-((4-ethylphenyl)amino)-4-(propylsulfonyl)thiophen-2-yl)(4-fluorophenyl)methanone is a useful research compound. Its molecular formula is C22H23FN2O3S2 and its molecular weight is 446.56. The purity is usually 95%.
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Scientific Research Applications

Material Science and Pharmaceuticals

Thiophene compounds, including those with fluorophenyl methanone structures, have shown a wide range of applications in material science due to their unique properties. They have been utilized in the synthesis of organic semiconductors, specifically in thin-film transistors, organic field-effect transistors (OFETs), organic light-emitting transistors (OLETs), chemical sensors, and solar cells. Their structural diversity and electronic properties make them suitable for these applications, offering potential for innovation in electronic devices and renewable energy technologies (Nagaraju et al., 2018).

Biological Activities

Several studies have focused on the synthesis and biological evaluation of thiophene and benzophenone derivatives, revealing their potential in addressing various biological and medical challenges. For instance, thiophene derivatives have been investigated for their antimicrobial, antitumor, and antiestrogenic activities. These compounds exhibit distinct mechanisms of action, such as inhibiting cancer cell proliferation and showing potential as central nervous system depressants with anticonvulsant properties. The structural modifications of these molecules can lead to significant biological activities, making them candidates for further drug development and pharmacological studies (Zhi-hua Tang & W. Fu, 2018); (C. Jones et al., 1979); (D. Butler, L. Wise, & H. A. Dewald, 1984).